Cas no 853296-87-4 (Benzenamine,3-[[4-(1-methylethyl)-1-piperazinyl]methyl]-5-(trifluoromethyl)-)

Benzenamine,3-[[4-(1-methylethyl)-1-piperazinyl]methyl]-5-(trifluoromethyl)- structure
853296-87-4 structure
Product Name:Benzenamine,3-[[4-(1-methylethyl)-1-piperazinyl]methyl]-5-(trifluoromethyl)-
CAS No:853296-87-4
MF:C15H22F3N3
MW:301.350493907928
CID:1836261
PubChem ID:57431442
Update Time:2025-04-21

Benzenamine,3-[[4-(1-methylethyl)-1-piperazinyl]methyl]-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,3-[[4-(1-methylethyl)-1-piperazinyl]methyl]-5-(trifluoromethyl)-
    • 3-(4-isopropylpiperazin-1-ylmethyl)-5-trifluoromethyl-aniline
    • 5-trifluoromethyl-3-(4-isopropylpiperazin-1-ylmethyl)-aniline
    • QBWBWDLWPAJFRV-UHFFFAOYSA-N
    • 853296-87-4
    • IDDURSHAWBUWKF-UHFFFAOYSA-N
    • DA-41181
    • SCHEMBL2777640
    • Inchi: 1S/C15H22F3N3/c1-11(2)21-5-3-20(4-6-21)10-12-7-13(15(16,17)18)9-14(19)8-12/h7-9,11H,3-6,10,19H2,1-2H3
    • InChI Key: IDDURSHAWBUWKF-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(=CC(=C1)CN1CCN(C(C)C)CC1)N)(F)F

Computed Properties

  • Exact Mass: 301.17658220g/mol
  • Monoisotopic Mass: 301.17658220g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 32.5Ų

Benzenamine,3-[[4-(1-methylethyl)-1-piperazinyl]methyl]-5-(trifluoromethyl)- Related Literature

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